molecular formula C21H26N2O3S B2744137 N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2,3,5,6-tetramethylbenzenesulfonamide CAS No. 2034410-21-2

N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2,3,5,6-tetramethylbenzenesulfonamide

Cat. No. B2744137
CAS RN: 2034410-21-2
M. Wt: 386.51
InChI Key: FJMWNMYUMPAYMN-UHFFFAOYSA-N
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Description

N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O3S and its molecular weight is 386.51. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Potential

One study explores the synthesis and potential application of a structurally similar sulfonamide compound against Mycobacterium tuberculosis. The docking studies suggest its plausible inhibitory action on the enoyl reductase enzyme of Mycobacterium tuberculosis, indicating its potential as an antitubercular agent (Purushotham & Poojary, 2018).

Anticancer Properties

Another research focus is on the synthesis of novel compounds with potential anticancer properties. For instance, a study reported the synthesis of a compound with unexpected anticancer activity, characterized by various spectroscopic methods, and its crystal structure was analyzed to understand its interaction with cancer cells (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).

Selective Enzyme Inhibition

Research on sulfonamide derivatives has shown significant inhibitory effects on human carbonic anhydrases, which are enzymes involved in various physiological and pathological processes. These inhibitors show promise for selective inhibition of tumor-associated isoforms, indicating potential for therapeutic applications in cancer treatment (Eraslan-Elma et al., 2022).

Kinetic and Mechanistic Studies

Another study focuses on the decomposition kinetics of a related sulfonamide compound, providing insights into its chemical behavior and potential applications in various chemical reactions (Bonner & Ko, 1992).

properties

IUPAC Name

N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2,3,5,6-tetramethylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O3S/c1-13-10-14(2)16(4)21(15(13)3)27(25,26)22-12-20(24)18-6-7-19-17(11-18)8-9-23(19)5/h6-11,20,22,24H,12H2,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJMWNMYUMPAYMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1C)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(C=C3)C)O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.